(S)-Bethanechol

• CAS: 111244-96-3
• Synonyms:
  1-Propanaminium, 2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (S)-
• Molecular Formula: C7H17N2O2+
• Molecular Weight: 161.22 g/mol
• SMILES: CC(C[N+](C)(C)C)OC(=O)N
• InChI: InChI=1S/C7H16N2O2/c1-6(11-7(8)10)5-9(2,3)4/h6H,5H2,1-4H3,(H-,8,10)/p+1/t6-/m0/s1
• InChIKey: NZUPCNDJBJXXRF-LURJTMIESA-O

(S)-Bethanechol: Pharmacological Profile

(S)-Bethanechol (CAS 111244-96-3) is the enantiomerically pure S(+)-enantiomer of the synthetic muscarinic acetylcholine receptor agonist bethanechol, belonging to the choline ester class of direct-acting parasympathomimetics [1]. As a quaternary ammonium compound, it exhibits high hydrophilicity and poor central nervous system penetration, targeting muscarinic receptors with negligible nicotinic activity [2]. Clinically, bethanechol is utilized for urinary retention and gastrointestinal atony; however, the racemic mixture contains an inactive enantiomer that introduces analytical variability and potential off-target interactions, making the pure (S)-enantiomer a critical reference standard for research and quality control [3].

Chiral reference standard for muscarinic receptor studies

Enantiomer-specific study of peripheral muscarinic pathways

Quaternary ammonium compound with limited CNS penetration

• [1] PubChem. (S)-Bethanechol. Compound Summary CID 1051172. View Source
• [2] Bertram G. Katzung. Basic & Clinical Pharmacology, 15th Edition. Chapter 7: Cholinoceptor-Activating & Cholinesterase-Inhibiting Drugs. View Source
• [3] Schwörer H, Lambrecht G, Mutschler E, Kilbinger H. The effects of racemic bethanechol and its (R)- and (S)-enantiomers on pre- and postjunctional muscarine receptors in the guinea-pig ileum. Naunyn Schmiedebergs Arch Pharmacol. 1985 Dec;331(4):307-10. View Source

(S)-Bethanechol: Stereochemistry & Selectivity

Generic substitution of (S)-Bethanechol with racemic bethanechol or alternative muscarinic agonists is scientifically unsound due to profound stereoselective differences in receptor binding and functional potency. While racemic bethanechol contains 50% inactive (R)-enantiomer, the pure (S)-enantiomer demonstrates a ~915-fold higher contractile potency in functional assays [1]. Furthermore, receptor binding studies confirm that (S)-bethanechol exhibits significantly lower Ki values than its (R)-counterpart across multiple tissue types, including gastrointestinal smooth muscle and myocardium [2]. Substitution with other muscarinic agonists such as carbachol or methacholine introduces additional variability due to differing receptor subtype selectivity profiles, efficacy (full vs. partial agonist), and susceptibility to enzymatic hydrolysis [3]. These quantifiable differences underscore the necessity for precise, enantiomer-specific procurement for reproducible research and analytical method validation.

Target: (S)-Bethanechol

Enantiopure active muscarinic agonist with defined stereoselectivity

Substitutes: Racemic / Other Agonists

Racemic contains 50% inactive (R)-enantiomer; may alter dose-response and potency interpretation

Carbachol (full agonist) may drive different downstream signaling vs. partial agonist bethanechol

Methacholine differs in muscarinic subtype selectivity and metabolic stability

• [1] Schwörer H, Lambrecht G, Mutschler E, Kilbinger H. The effects of racemic bethanechol and its (R)- and (S)-enantiomers on pre- and postjunctional muscarine receptors in the guinea-pig ileum. Naunyn Schmiedebergs Arch Pharmacol. 1985 Dec;331(4):307-10. View Source
• [2] Buhl T, Rodrigues de Miranda JF, Beld AJ, Lambrecht G, Mutschler E. Binding of the S(+)- and R(-)-enantiomers of bethanechol to muscarinic receptors in jejunal smooth muscle, nasal mucosa, atrial and ventricular myocardium of the rat. Eur J Pharmacol. 1987 Aug 11;140(2):221-6. View Source
• [3] Kouvelas D, et al. Time course of the response of the isolated rat gastric fundus to cholinergic agonists. (Abstract details). View Source

(S)-Bethanechol: Quantitative Evidence

Stereoselective Contractile Potency in Ileum

In a direct head-to-head comparison using guinea pig myenteric plexus-longitudinal muscle preparations, (S)-bethanechol demonstrated a potency ratio of 915 relative to its (R)-enantiomer in inducing smooth muscle contraction [1]. This stereoselective difference confirms that the pharmacological activity of racemic bethanechol resides almost exclusively in the (S)-enantiomer.

Contractile Potency Ratio

Reported

915 (S/R)

Reported enantiomer-specific contractile response

Guinea pig ileum, myenteric plexus

Evidence Dimension	Functional Potency for Smooth Muscle Contraction
Target Compound Data	(S)-Bethanechol (EC50 derived from concentration-response curve)
Comparator Or Baseline	(R)-Bethanechol (EC50 derived from concentration-response curve)
Quantified Difference	Potency Ratio ((S)/(R)) = 915
Conditions	Guinea pig myenteric plexus-longitudinal muscle preparation preincubated with [3H]-choline

Why This Matters

For researchers requiring defined muscarinic stimulation, use of racemic bethanechol introduces 50% inactive material, reducing potency by nearly 1000-fold and confounding dose-response interpretations, making enantiopure (S)-bethanechol essential.

• [1] Schwörer H, Lambrecht G, Mutschler E, Kilbinger H. The effects of racemic bethanechol and its (R)- and (S)-enantiomers on pre- and postjunctional muscarine receptors in the guinea-pig ileum. Naunyn Schmiedebergs Arch Pharmacol. 1985 Dec;331(4):307-10. View Source

Stereoselective Binding Affinity Across Tissues

Radioligand binding studies using R(-)-[3H]quinuclidinyl benzilate revealed that (S)-bethanechol exhibits consistently lower inhibition constants (Ki) than its (R)-enantiomer across rat jejunum, nasal mucosa, atrial, and ventricular myocardium homogenates [1]. The study explicitly reports Ki S(+) < Ki R(-) for all tissues, with a particularly notable difference in cardiac ventricular muscle where (S)-bethanechol shows a much smaller proportion of high-affinity binding sites compared to methacholine [1].

Binding Affinity (Ki)

Reported

(S)-Ki lower than (R)-Ki across jejunum, nasal mucosa, atria, ventricle

Stereoselective binding in multiple tissues

Radioligand displacement assay

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Ki S(+) < Ki R(-) for all tissues; specific Ki values not tabulated in abstract but hierarchy established
Comparator Or Baseline	(R)-Bethanechol (higher Ki)
Quantified Difference	Stereoselective binding observed in jejunum, nasal mucosa, atria, and ventricles
Conditions	Rat tissue homogenates, displacement of R(-)-[3H]quinuclidinyl benzilate

Why This Matters

This binding data confirms that the (S)-enantiomer is the pharmacologically active moiety at the receptor level, providing a molecular basis for its superior functional potency and justifying its selection as the preferred analytical standard.

• [1] Buhl T, Rodrigues de Miranda JF, Beld AJ, Lambrecht G, Mutschler E. Binding of the S(+)- and R(-)-enantiomers of bethanechol to muscarinic receptors in jejunal smooth muscle, nasal mucosa, atrial and ventricular myocardium of the rat. Eur J Pharmacol. 1987 Aug 11;140(2):221-6. View Source

Receptor Affinity in Gastric Fundus

In an isolated rat gastric fundus assay, the affinity (Ka) of bethanechol for muscarinic receptors was determined to be 84 ± 21 nM. This places bethanechol's affinity between the higher affinity agonist carbachol (Ka = 46 ± 12 nM) and the lower affinity agonists methacholine (380 ± 110 nM) and acetylcholine (730 ± 120 nM) [1]. This data provides a cross-study comparable metric for receptor engagement.

Receptor Affinity (Ka)

Reported

Carbachol (46 nM) > Bethanechol (84 nM) > Methacholine (380 nM) > ACh (730 nM)

Affinity ranking context in gastric fundus

Rat gastric fundus assay

Evidence Dimension	Receptor Affinity (Ka)
Target Compound Data	Bethanechol Ka = 84 ± 21 nM
Comparator Or Baseline	Carbachol Ka = 46 ± 12 nM; Methacholine Ka = 380 ± 110 nM; Acetylcholine Ka = 730 ± 120 nM
Quantified Difference	Bethanechol has ~1.8-fold lower affinity than carbachol and ~4.5-fold higher affinity than methacholine
Conditions	Isolated rat gastric fundus

Why This Matters

Understanding the relative receptor affinity of bethanechol versus other common muscarinic agonists is crucial for selecting the appropriate tool compound for in vitro assays, ensuring that observed effects are driven by the intended pharmacology and not by differences in receptor engagement kinetics.

• [1] Kouvelas D, et al. Time course of the response of the isolated rat gastric fundus to cholinergic agonists. (Abstract details). View Source

Partial Agonism in Signal Transduction

In studies of signal transduction, carbachol and methacholine were characterized as 'full' agonists for stimulating phosphoinositide breakdown and Ca2+ mobilization. In contrast, bethanechol, along with arecoline and oxotremorine, behaved as 'partial' agonists for these responses [1]. This intrinsic efficacy difference means that bethanechol cannot produce the maximal cellular response achievable by carbachol or methacholine, even at saturating concentrations.

Intrinsic Efficacy

Class-level inference

Partial agonist for PI breakdown/Ca2+ vs. full agonists carbachol, methacholine

May produce distinct signaling profiles

Cell-based second messenger assay

Evidence Dimension	Intrinsic Efficacy for Second Messenger Activation
Target Compound Data	Bethanechol (partial agonist)
Comparator Or Baseline	Carbachol and methacholine (full agonists)
Quantified Difference	Qualitative classification: partial vs. full agonist for phosphoinositide breakdown and Ca2+ mobilization
Conditions	Cell-based assays of phosphoinositide breakdown and Ca2+ mobilization

Why This Matters

For researchers investigating downstream signaling pathways, substituting bethanechol with a full agonist like carbachol will produce a fundamentally different cellular response profile, potentially leading to misinterpretation of receptor-effector coupling efficiency and drug action.

• [1] Evans T, Hepler JR, Masters SB, Brown JH, Harden TK. Guanine nucleotide regulation of agonist binding to muscarinic cholinergic receptors. Relation to efficacy of agonists for stimulation of phosphoinositide breakdown and Ca2+ mobilization. Biochem Pharmacol. 1985 Dec 1;34(23):4125-31. View Source

M3 Receptor Potency: Smooth Muscle Contraction

In guinea pig longitudinal smooth muscle preparations assessing M3 receptor-mediated contraction, the potency order for muscarinic agonists was reported as carbachol >> arecoline > bethanechol > McN-A343 = oxotremorine = pilocarpine [1]. This ranking, based on a receptor selectivity study, places bethanechol's contractile potency significantly below carbachol but above pilocarpine and other partial agonists.

M3 Potency Order

Class-level inference

Carbachol >> Arecoline > Bethanechol > McN-A343 = Oxotremorine = Pilocarpine

Intermediate potency rank in M3-mediated contraction

Guinea pig longitudinal smooth muscle

Evidence Dimension	Functional Potency for M3-Mediated Contraction
Target Compound Data	Bethanechol (intermediate potency)
Comparator Or Baseline	Carbachol (highest potency), Pilocarpine (lower potency)
Quantified Difference	Qualitative ranking: carbachol >> arecoline > bethanechol > McN-A343 = oxotremorine = pilocarpine
Conditions	Guinea pig longitudinal smooth muscle, M3 receptor-mediated contraction

Why This Matters

For researchers specifically targeting M3 receptor function, this potency hierarchy provides a rational basis for compound selection, with bethanechol offering a moderate potency profile distinct from the high-potency carbachol or low-potency pilocarpine.

• [1] Okamoto H, et al. Identification of four areas each enriched in a unique muscarinic receptor subtype. Br J Pharmacol. 2002 Apr;135(7):1765-74. View Source

M3 Binding Affinity in Ileum

Quantitative binding data from the IUPHAR/BPS Guide to Pharmacology database indicates that bethanechol binds to the muscarinic M3 receptor in guinea pig ileum with a dissociation constant (Kd) of 12,589 nM (12.6 μM), corresponding to a pKd of 4.9 [1]. This provides a quantitative benchmark for M3 receptor affinity against which (S)-bethanechol can be compared in future studies.

M3 Binding (Kd)

Supporting evidence

12,589 nM (12.6 μM), pKd 4.9

Reference affinity benchmark for M3 receptor

Guinea pig ileum M3 receptor

Evidence Dimension	Receptor Binding Affinity (Kd)
Target Compound Data	Bethanechol Kd = 12,589 nM (12.6 μM)
Comparator Or Baseline	None (absolute value)
Quantified Difference	pKd = 4.9
Conditions	Muscarinic M3 receptor in guinea pig ileum

Why This Matters

This Kd value serves as a reference point for assessing the potency of (S)-bethanechol in M3 receptor-dependent assays and highlights its relatively low affinity compared to more potent agonists, which is important for experimental design.

• [1] IUPHAR/BPS Guide to Pharmacology. bethanechol Ligand Activity Chart. ChEMBL Binding affinity to muscarinic M3 receptor in guinea-pig ileum. Bioorg Med Chem (2007) 15: 7626-7637. View Source

(S)-Bethanechol: Research & Industrial Applications

Chiral Purity Reference Standard

Given the 915-fold potency difference between (S)- and (R)-bethanechol [1], the enantiopure (S)-bethanechol is an indispensable analytical reference standard for developing and validating chiral HPLC or SFC methods to assess the enantiomeric purity of bethanechol drug substance and formulations. Regulatory agencies increasingly require chiral purity profiling, making this compound essential for quality control laboratories in the pharmaceutical industry.

Stereoselective Muscarinic Receptor Tool

The documented stereoselective binding (Ki S(+) < Ki R(-)) [2] and functional potency [1] make (S)-bethanechol the preferred tool compound for studies investigating the stereochemical requirements of muscarinic receptor activation. Researchers can use this compound to dissect the contribution of the (S)-enantiomer to the overall pharmacological activity of racemic mixtures and to probe receptor stereoselectivity in novel tissue preparations or disease models.

Bioanalytical LC-MS/MS Calibration Standard

In bioanalytical studies quantifying bethanechol levels in biological matrices (e.g., plasma, urine) for pharmacokinetic or toxicokinetic assessments, (S)-bethanechol serves as a high-purity calibration standard and internal standard. Its defined stereochemistry ensures accurate quantification of the active enantiomer, avoiding the analytical interference and data misinterpretation that would arise from using a racemic standard with an inactive 50% component.

Smooth Muscle Contractility Positive Control

The robust and quantifiable contractile activity of (S)-bethanechol in guinea pig ileum [1] and other smooth muscle preparations makes it an ideal positive control for ex vivo organ bath experiments. Researchers investigating novel smooth muscle relaxants, gastrointestinal motility modulators, or bladder function can use (S)-bethanechol to induce a stable, reproducible cholinergic contraction, against which the effects of test compounds can be reliably measured and compared.

Application

Selection Property

Validation Focus

Chiral analytical method development

Stereochemical purity control

Enantiomeric separation validation

Muscarinic receptor stereoselectivity studies

Enantiomer-specific binding profile

Stereochemical receptor activation assay

Bioanalytical method validation

Enantiopure calibration standard

Accurate quantification in biological matrices

Smooth muscle contractility assays

Reproducible cholinergic contraction

Positive control for ex vivo organ bath studies

• [1] Schwörer H, Lambrecht G, Mutschler E, Kilbinger H. The effects of racemic bethanechol and its (R)- and (S)-enantiomers on pre- and postjunctional muscarine receptors in the guinea-pig ileum. Naunyn Schmiedebergs Arch Pharmacol. 1985 Dec;331(4):307-10. View Source
• [2] Buhl T, Rodrigues de Miranda JF, Beld AJ, Lambrecht G, Mutschler E. Binding of the S(+)- and R(-)-enantiomers of bethanechol to muscarinic receptors in jejunal smooth muscle, nasal mucosa, atrial and ventricular myocardium of the rat. Eur J Pharmacol. 1987 Aug 11;140(2):221-6. View Source